Cas no 499240-79-8 (TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE)

• Product Name: TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE
• CAS No: 499240-79-8
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 1541844
• Update Time: 2025-10-30

TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[[(dimethylamino)methylene]amino]-,1,1-dimethylethyl ester
• TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE
• tert-butyl 2-[(E)-[(dimethylamino)methylidene]amino]-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[[(dimethylamino)methylene]amino]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O2S/c1-11(2,3)16-9(15)8-6-12-10(17-8)13-7-14(4)5/h6-7H,1-5H3
• InChI Key： POLKYAGDNCXWDC-UHFFFAOYSA-N
• SMILES： CC(OC(C1SC(N=CN(C)C)=NC=1)=O)(C)C

Additional information on TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE

Recent Advances in the Study of TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE (CAS: 499240-79-8)

The compound TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE (CAS: 499240-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of the thiazole ring, combined with the dimethylaminomethyleneamino moiety, contribute to its versatility in chemical transformations and interactions with biological targets. Researchers have successfully employed this compound in the synthesis of novel heterocyclic scaffolds with promising pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives synthesized from TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE in inhibiting specific protein kinases involved in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, suggesting high potency and selectivity. These findings open new avenues for the development of targeted cancer therapies.

Another significant advancement comes from recent work in antimicrobial drug discovery. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antibacterial agents using this compound as a building block. The resulting molecules showed potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to existing frontline antibiotics. This research highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

The mechanism of action studies have revealed that derivatives of this compound often interact with biological targets through hydrogen bonding and π-π stacking interactions, facilitated by the electron-rich thiazole ring and the polar functional groups. Computational modeling and X-ray crystallography studies have provided valuable insights into these molecular interactions, enabling rational drug design approaches.

From a synthetic chemistry perspective, recent optimizations have improved the yield and purity of TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE production. A 2023 patent application describes a novel catalytic system that reduces reaction times while maintaining high enantioselectivity, addressing previous challenges in large-scale synthesis. These process improvements are crucial for facilitating further research and potential commercialization.

Looking forward, researchers are exploring the application of this compound in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies suggest that certain derivatives may modulate key enzymes involved in these conditions, though further validation is required. The compound's structural flexibility makes it an attractive starting point for medicinal chemistry programs across multiple disease areas.

In conclusion, TERT-BUTYL 2-([(DIMETHYLAMINO)METHYLENE]AMINO)-1,3-THIAZOLE-5-CARBOXYLATE (CAS: 499240-79-8) represents a valuable chemical entity with diverse applications in drug discovery. The recent studies discussed herein demonstrate its potential as a versatile building block for the development of novel therapeutic agents. Continued research into its derivatives and their biological activities is expected to yield important contributions to the field of medicinal chemistry in the coming years.